Cas no 66952-53-2 (4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate)
66952-53-2 structure
Product Name:4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
CAS No:66952-53-2
MF:C11H15NO4S2
MW:289.371100664139
CID:2796710
PubChem ID:13909779
Update Time:2025-04-21
4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- 66952-53-2
- DTXSID90552361
- 4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
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- Inchi: 1S/C11H15NO4S2/c1-3-8-12-11(13)17-10-6-4-9(5-7-10)16-18(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
- InChI Key: ILAYGUPYICICJP-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OC1C=CC(=CC=1)SC(NCCC)=O
Computed Properties
- Exact Mass: 289.04425031Da
- Monoisotopic Mass: 289.04425031Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106Ų
4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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